Cas no 1567112-47-3 (Benzonitrile, 2-amino-4-fluoro-5-methoxy-)

• Product Name: Benzonitrile, 2-amino-4-fluoro-5-methoxy-
• CAS No: 1567112-47-3
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 4702055
• Update Time: 2023-08-15

Benzonitrile, 2-amino-4-fluoro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-4-fluoro-5-methoxy-
• 2-Amino-4-fluoro-5-methoxybenzonitrile
• COC1=C(F)C=C(N)C(=C1)C#N

• Inchi： 1S/C8H7FN2O/c1-12-8-2-5(4-10)7(11)3-6(8)9/h2-3H,11H2,1H3
• InChI Key： XLMZVLIGYAMBTF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C#N)C=C1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 59